Cas no 1824298-10-3 (1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole)

• Product Name: 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole
• CAS No: 1824298-10-3
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 4708927
• Update Time: 2025-10-30

1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole

• Inchi： 1S/C10H16N2/c1-5-9-7-10(8(3)4)11-12(9)6-2/h5,7-8H,1,6H2,2-4H3
• InChI Key： ZJQZWAFJTJCWLI-UHFFFAOYSA-N
• SMILES： N1(CC)C(C=C)=CC(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Topological Polar Surface Area: 17.8

Additional information on 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole

Comprehensive Overview of 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole (CAS No. 1824298-10-3)

1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole (CAS No. 1824298-10-3) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure, combining an ethyl group, an isopropyl group, and a vinyl substituent on a pyrazole ring, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential, particularly in the development of novel heterocyclic compounds and bioactive molecules.

The growing interest in 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole is partly driven by its role in the synthesis of pharmaceutical intermediates. With the rise of personalized medicine and targeted drug delivery systems, the demand for structurally diverse pyrazole derivatives has surged. This compound’s vinyl group offers reactivity that can be leveraged for further functionalization, enabling the creation of complex molecules with tailored properties. Additionally, its isopropyl and ethyl substituents contribute to enhanced lipophilicity, which is crucial for improving drug bioavailability.

In the agrochemical sector, 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole is being investigated for its potential as a building block for crop protection agents. As global agriculture faces challenges such as pesticide resistance and environmental sustainability, the need for innovative heterocyclic scaffolds has become paramount. This compound’s structural flexibility allows for the design of new active ingredients that are both effective and environmentally friendly, aligning with the principles of green chemistry.

Another area of interest is the application of 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole in material science. The vinyl group in its structure makes it a candidate for polymerization reactions, potentially leading to the development of advanced polymeric materials with unique thermal and mechanical properties. Such materials could find use in coatings, adhesives, and even electronic devices, where performance and durability are critical.

The synthesis and characterization of 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole have been subjects of recent studies, with researchers optimizing reaction conditions to improve yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and ensure quality. These efforts are essential for meeting the stringent requirements of industries that rely on high-purity chemical intermediates.

From a commercial perspective, the market for pyrazole-based compounds like 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole is expanding, driven by their diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial players. Its CAS No. 1824298-10-3 serves as a unique identifier, facilitating procurement and regulatory compliance.

In conclusion, 1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazole (CAS No. 1824298-10-3) represents a promising compound with wide-ranging applications across multiple industries. Its unique structural features and reactivity make it a valuable tool for chemists and researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials. As scientific advancements continue, the potential of this pyrazole derivative is likely to be further unlocked, solidifying its place in modern chemistry.